Ethyl 2-(3,5-dimethoxyphenoxy)propanoate

• CAS No.: 854678-52-7
• Molecular Formula: C13H18O5
• Molecular Weight: 254.28 g/mol
• IUPAC Name: ethyl 2-(3,5-dimethoxyphenoxy)propanoate
• InChI: InChI=1S/C13H18O5/c1-5-17-13(14)9(2)18-12-7-10(15-3)6-11(8-12)16-4/h6-9H,5H2,1-4H3
• InChI Key: MSRPNQYKHYFUGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC(=CC(=C1)OC)OC

Description

Ethyl 2-(3,5-dimethoxyphenoxy)propanoate is an organic compound belonging to the ester family Esters are characterized by their pleasant odors and are often used in fragrances and flavorings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 2-(3,5-dimethoxyphenoxy)propanoate typically involves the esterification of 3,5-dimethoxyphenol with ethyl 2-bromopropanoate. The reaction is carried out in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF). The mixture is heated to facilitate the reaction, and the product is purified through recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to optimize reaction conditions and increase yield. The use of catalysts and automated systems ensures consistent quality and efficiency in large-scale production.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-(3,5-dimethoxyphenoxy)propanoate can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The ester group can be reduced to an alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The phenoxy group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium hydride (NaH) in DMF for nucleophilic aromatic substitution.

Major Products Formed

Oxidation: Formation of 3,5-dimethoxybenzoic acid.

Reduction: Formation of 2-(3,5-dimethoxyphenoxy)propanol.

Substitution: Formation of various substituted phenoxy derivatives.

Scientific Research Applications

Ethyl 2-(3,5-dimethoxyphenoxy)propanoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including anti-inflammatory and antioxidant properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific pharmacological activities.

Industry: Utilized in the production of fragrances, flavorings, and other specialty chemicals.

Mechanism of Action

The mechanism of action of ethyl 2-(3,5-dimethoxyphenoxy)propanoate involves its interaction with specific molecular targets. The methoxy groups can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting enzyme activity and cellular processes. The ester group can be hydrolyzed to release the active phenoxy compound, which can then exert its effects on various pathways.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 2-(3,5-dimethylphenoxy)propanoate
• Ethyl 2-(4-methoxyphenoxy)propanoate
• Methyl 2-(3,5-dimethoxyphenoxy)propanoate

Uniqueness

This compound is unique due to the presence of two methoxy groups on the phenoxy ring, which can significantly influence its chemical reactivity and biological activity. The specific positioning of these groups can affect the compound’s interaction with enzymes and other biological targets, making it a valuable molecule for research and industrial applications.